Cas no 947156-18-5 (2-Chloro-4,6-bis(phenylmethoxy)benzoic acid)

• Product Name: 2-Chloro-4,6-bis(phenylmethoxy)benzoic acid
• CAS No: 947156-18-5
• MF: C₂₁H₁₇ClO₄
• MW: 368.810285329819
• CID: 2112365
• Update Time: 2023-08-04

2-Chloro-4,6-bis(phenylmethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,?4-?Bis-?benzyloxy-?6-?chlorobenzoic acid
• RUFUKGHVCJSSEX-UHFFFAOYSA-N
• 2,4-bisbenzyloxy-6-chlorobenzoic acid
• 2-Chloro-4,6-bis(phenylmethoxy)benzoic acid

• Inchi： 1S/C21H17ClO4/c22-18-11-17(25-13-15-7-3-1-4-8-15)12-19(20(18)21(23)24)26-14-16-9-5-2-6-10-16/h1-12H,13-14H2,(H,23,24)
• InChI Key： RUFUKGHVCJSSEX-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1C(=O)O)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 432
• Topological Polar Surface Area: 55.8